Cas no 16082-27-2 (7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine)

7-Chloro-5-methyl-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with chlorine and methyl functional groups. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine atom at the 7-position enhances electrophilic substitution potential, while the methyl group at the 5-position contributes to steric and electronic modulation. Its rigid fused-ring system offers stability and versatility for further functionalization, particularly in the development of bioactive molecules. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its synthetic utility is underscored by its role in constructing complex heterocyclic frameworks.
7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine structure
16082-27-2 structure
Product Name:7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine
CAS No:16082-27-2
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD09414731
CID:50319
PubChem ID:10487287
Update Time:2025-06-07

7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-chloro-5-methylpyrazolo(1,5-a)pyrimidine
    • 7-Chloro-5-methyl-pyrazolo[1,5-a]pyrimidine
    • 7-CHLORO-5-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
    • 5-Methyl-7-chlor-pyrazolo<1,5-a>pyrimidin
    • 7-Chlor-5-methyl-pyrazolo<1,5-a>pyrimidin
    • 16082-27-2
    • F8883-5167
    • MFCD09414731
    • Pyrazolo[1,5-a]pyrimidine, 7-chloro-5-methyl-
    • FT-0654511
    • DTXSID50440654
    • FT-0653236
    • TS-02266
    • A3561
    • EN300-128757
    • BJXJEUOXFCAJLA-UHFFFAOYSA-N
    • AB50588
    • 7-chloro-5-methyl-8H-pyrazolo[1,5-a]pyrimidine
    • 5-methyl-7-chloropyrazolo[1,5-a]pyrimidine
    • SCHEMBL659433
    • AKOS013133422
    • AM20080436
    • Z1157836255
    • DB-307335
    • DB-064374
    • 7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine
    • MDL： MFCD09414731
    • Inchi： 1S/C7H6ClN3/c1-5-4-6(8)11-7(10-5)2-3-9-11/h2-4H,1H3
    • InChI Key： BJXJEUOXFCAJLA-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C)=NC2=CC=NN21

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.436
  • Refractive Index: 1.681
  • PSA: 30.19000
  • LogP: 1.69110

7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine Pricemore >>

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7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16082-27-2)7-CHLORO-5-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
Order Number:sfd2293
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16082-27-2)7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine
Order Number:A3561
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):259.0/824.0/1400.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:16082-27-2)7-CHLORO-5-METHYLPYRAZOLO[1,5-A]PYRIMIDINE
sfd2293
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:16082-27-2)7-chloro-5-methyl-pyrazolo[1,5-a]pyrimidine
A3561
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):259.0/824.0/1400.0
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